2-(4-ethyl-1H-indol-3-yl)acetic acid

• CAS No.: 179343-63-6
• Molecular Formula: C12H13NO2
• Molecular Weight: 203.241
• IUPAC Name: 2-(4-ethyl-1H-indol-3-yl)acetic acid
• InChI: InChI=1S/C12H13NO2/c1-2-8-4-3-5-10-12(8)9(7-13-10)6-11(14)15/h3-5,7,13H,2,6H2,1H3,(H,14,15)
• InChI Key: PEJUMDFIAPGUKZ-UHFFFAOYSA-N
• SMILES: CCC1=C2C(=CC=C1)NC=C2CC(=O)O
• Synonyms: 1H-Indole-3-aceticacid,4-ethyl-(9CI)

Description

2-(4-Ethyl-1H-indol-3-yl)acetic acid is a substituted indole-3-acetic acid derivative characterized by an ethyl group at the 4-position of the indole ring and an acetic acid moiety at the 3-position. Indole derivatives are privileged scaffolds in medicinal chemistry due to their prevalence in bioactive natural products and pharmaceuticals . For instance, 2-aroyl indole-3-acetic acid derivatives exhibit anticancer and antitumor activities , and substituents at the 4-position (e.g., ethyl, hydroxy, or methyl groups) modulate physicochemical properties and bioactivity .

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below summarizes key structural features, synthesis methods, and biological activities of 2-(4-ethyl-1H-indol-3-yl)acetic acid and its analogs:

Compound Name	Substituent Position/Group	Key Functional Groups	Synthesis Method	Biological Activity/Notes	Reference ID
2-(4-Ethyl-1H-indol-3-yl)acetic acid	4-Ethyl	Acetic acid	Not explicitly described; inferred via esterification/alkylation	Potential anticancer (inferred)	-
2-(4-Hydroxy-1H-indol-3-yl)acetic acid	4-Hydroxy	Acetic acid	Not detailed; likely coupling reactions	Antioxidant or anti-inflammatory
2-(5-Ethoxy-2-methyl-1H-indol-3-yl)acetic acid	5-Ethoxy, 2-Methyl	Acetic acid	Unspecified; standard sulfonamide coupling	Safety data available (no GHS hazards)
Ethyl 2-[2-(4-nitrobenzoyl)-1H-indol-3-yl]acetate	2-(4-Nitrobenzoyl), 3-Acetic acid ethyl ester	Aroyl, ester	Aza-alkylation/Michael cascade reaction	Anticancer prodrug candidate
2-(3,4,5-Trimethoxybenzoyl)-indol-3-yl acetic acid	2-(3,4,5-Trimethoxybenzoyl)	Aroyl, acetic acid	Base-mediated indole synthesis	Anti-leukemia activity (K562 cells)
[3-(Thiophene-2-carbonyl)-1H-indol-1-yl]acetic acid	3-(Thiophene-2-carbonyl), 1-Acetic acid	Thienyl, acetic acid	Unspecified; likely coupling reactions	Structural diversity for drug design

Key Observations

Substituent Position and Bioactivity :

• The 4-position substituents (ethyl, hydroxy) may enhance metabolic stability compared to 5- or 6-position analogs .
• Aroyl groups at the 2-position (e.g., 4-nitrobenzoyl) improve anticancer activity by enhancing target binding .

Functional Group Modifications: Ester vs. Acid: Ethyl esters (e.g., ) serve as prodrugs, improving bioavailability, while free acids (e.g., target compound) offer direct interaction with biological targets .

Synthesis Strategies :

• Aza-alkylation/Michael cascade reactions are efficient for constructing 2,3-disubstituted indoles .
• Carbodiimide-mediated coupling (EDCI/HOBt) is standard for amide formation .

Nitro or halogenated derivatives may require additional toxicity screening due to reactive groups .